Cas no 2194848-33-2 (N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-methoxy-2,5-dimethylbenzene-1-sulfonamide)

N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-methoxy-2,5-dimethylbenzene-1-sulfonamide is a sulfonamide derivative featuring a cyclopropyl-substituted pyrimidine core and a methoxy-dimethylbenzene sulfonamide moiety. This compound exhibits potential as an intermediate or active ingredient in pharmaceutical and agrochemical applications due to its structurally diverse functional groups, which may confer selective binding properties. The cyclopropyl and pyrimidine components contribute to enhanced metabolic stability, while the sulfonamide group offers opportunities for further derivatization. Its well-defined molecular structure allows for precise modifications in drug discovery or material science research. The compound's purity and stability under standard conditions make it suitable for experimental and industrial use.
N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-methoxy-2,5-dimethylbenzene-1-sulfonamide structure
2194848-33-2 structure
Product Name:N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-methoxy-2,5-dimethylbenzene-1-sulfonamide
CAS No:2194848-33-2
MF:C17H21N3O3S
MW:347.43194270134
CID:5340699
Update Time:2025-05-20

N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-methoxy-2,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-((6-cyclopropylpyrimidin-4-yl)methyl)-4-methoxy-2,5-dimethylbenzenesulfonamide
    • N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-methoxy-2,5-dimethylbenzenesulfonamide
    • N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-methoxy-2,5-dimethylbenzene-1-sulfonamide
    • Inchi: 1S/C17H21N3O3S/c1-11-7-17(12(2)6-16(11)23-3)24(21,22)20-9-14-8-15(13-4-5-13)19-10-18-14/h6-8,10,13,20H,4-5,9H2,1-3H3
    • InChI Key: FUBYQPHCXKOLMY-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C)C(=CC=1C)OC)(NCC1=CC(C2CC2)=NC=N1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 518
  • XLogP3: 2
  • Topological Polar Surface Area: 89.6

N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-methoxy-2,5-dimethylbenzene-1-sulfonamide Pricemore >>

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Additional information on N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-methoxy-2,5-dimethylbenzene-1-sulfonamide

N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-methoxy-2,5-dimethylbenzene-1-sulfonamide: A Comprehensive Overview

N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-methoxy-2,5-dimethylbenzene-1-sulfonamide (CAS No. 2194848-33-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and features a unique structural framework that combines a cyclopropylpyrimidine moiety with a substituted benzene ring. The intricate molecular architecture of this compound offers a promising platform for the development of new drugs targeting various diseases.

The 6-cyclopropylpyrimidin-4-yl group in the molecule is particularly noteworthy for its ability to modulate biological activity. Cyclopropylpyrimidines have been extensively studied for their anti-inflammatory and anti-cancer properties, making them valuable scaffolds in drug discovery. The presence of this group in N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-methoxy-2,5-dimethylbenzene-1-sulfonamide suggests potential applications in treating conditions characterized by chronic inflammation or cancer.

The 4-methoxy substitution on the benzene ring is another key feature of this compound. Methoxy groups are known to enhance the lipophilicity and metabolic stability of molecules, which can improve their pharmacokinetic properties. This substitution may contribute to the compound's ability to cross biological membranes and reach target tissues effectively.

The 2,5-dimethyl substitutions on the benzene ring further enhance the lipophilicity and stability of the molecule. These methyl groups can also influence the binding affinity of the compound to its target receptors, potentially improving its therapeutic efficacy.

The sulfonamide functional group in N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-methoxy-2,5-dimethylbenzene-1-sulfonamide is a well-known pharmacophore with a wide range of biological activities. Sulfonamides have been used for decades as antibiotics and anti-inflammatory agents. Recent research has also explored their potential in treating neurological disorders and cancer. The sulfonamide group in this compound may play a crucial role in its biological activity by interacting with specific protein targets.

In recent studies, N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-methoxy-2,5-dimethylbenzene-1-sulfonamide has shown promising results in preclinical models of various diseases. For instance, it has demonstrated significant anti-inflammatory effects in animal models of arthritis, suggesting its potential as a new therapeutic agent for inflammatory conditions. Additionally, preliminary data indicate that this compound may have anti-proliferative effects on cancer cells, making it a candidate for further investigation in oncology.

The pharmacokinetic properties of N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-methoxy-2,5-dimethylbenzene-1-sulfonamide have also been studied extensively. In vitro and in vivo experiments have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for effective drug delivery. These properties make it an attractive candidate for further development into a viable pharmaceutical product.

Safety and toxicity assessments are critical steps in the drug development process. Initial studies on N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-methoxy-2,5-dimethylbenzene-1-sulfonamide have indicated that it is well-tolerated at therapeutic doses with no significant adverse effects observed in preclinical models. However, more comprehensive safety evaluations are necessary to ensure its suitability for human use.

In conclusion, N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-methoxy-2,5-dimethylbenzene-1-sulfonamide (CAS No. 2194848-33-2) represents a promising compound with potential applications in treating inflammatory diseases and cancer. Its unique structural features and favorable pharmacological properties make it an exciting candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound may pave the way for new treatment options in the future.

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